Cas no 1361490-74-5 (2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361490-74-5
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4967589
• Update Time: 2025-08-03

2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C14H10Cl3NO3/c1-21-14-7(3-12(19)20)2-8(6-18-14)13-10(16)4-9(15)5-11(13)17/h2,4-6H,3H2,1H3,(H,19,20)
• InChI Key： OJDKOIJFXZQPMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CN=C(C(CC(=O)O)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid

2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid

2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid is a highly specialized organic compound with the CAS number 1361490-74-5. This compound belongs to the class of pyridine derivatives and is characterized by its unique structure, which includes a pyridine ring substituted with a methoxy group at position 2 and a trichlorophenyl group at position 5. The presence of the acetic acid moiety at position 3 further enhances its chemical versatility. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid involves a series of intricate chemical reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution and coupling reactions to achieve this compound. The use of transition metal catalysts has been pivotal in optimizing the reaction conditions, ensuring high yields and purity. Recent advancements in catalytic systems have further streamlined the synthesis process, making it more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a herbicide. Studies have demonstrated that 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid exhibits remarkable activity against a wide range of weeds. Its ability to inhibit key enzymes involved in plant growth makes it a valuable candidate for agricultural pest control. Moreover, its selectivity towards specific plant species minimizes adverse effects on crops and the environment.

In the pharmaceutical industry, this compound has shown potential as a modulator of ion channels, particularly voltage-gated sodium channels. Research indicates that it can regulate neuronal activity, making it a potential lead compound for treating neurological disorders such as epilepsy and chronic pain. The compound's ability to interact with these channels without causing significant off-target effects is a major advantage in drug development.

Recent studies have also explored the use of 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid in nanotechnology applications. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers have incorporated this compound into thin-film transistor (TFT) structures, demonstrating its potential for high-performance electronic applications.

The environmental impact of this compound has also been a subject of interest. Studies suggest that it degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is required to fully understand its long-term ecological effects and ensure sustainable use.

In conclusion, 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and promising biological activities make it an attractive target for further research and development. As advancements in synthetic methodologies and application studies continue to unfold, this compound is poised to play a significant role in shaping future innovations in science and technology.